Cas no 82083-98-5 (Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI))

• Product Name: Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI)
• CAS No: 82083-98-5
• MF: C₁₉H₂₅NO₁₁
• MW: 443.401906728745
• CID: 726210
• PubChem ID: 158034
• Update Time: 2025-04-19

Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-hydroxy-a-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, (aS)- (9CI)
• 2-(3-hydroxyphenyl)-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl) oxymethyl]oxan-2-yl]oxy-acetonitrile
• 2-(3-hydroxyphenyl)-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxan-2-yl]oxyacetonitrile
• DTXSID701002466
• Benzeneacetonitrile, 3-hydroxy-alpha-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-, (alphaS)-
• 82083-98-5
• (3-Hydroxyphenyl)[(6-O-pentopyranosylhexopyranosyl)oxy]acetonitrile

• Inchi： 1S/C19H25NO11/c20-5-11(8-2-1-3-9(21)4-8)30-19-17(27)15(25)14(24)12(31-19)7-29-18-16(26)13(23)10(22)6-28-18/h1-4,10-19,21-27H,6-7H2
• InChI Key： KVKFUQZWWCGWAN-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(CO1)O)O)O)O)O)O)OC(C#N)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 443.143
• Monoisotopic Mass: 443.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 758.9°C at 760 mmHg
• Flash Point: 412.8°C
• Refractive Index: 1.663

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds